Cas no 261951-81-9 (3-Fluoro-2-trifluoromethylbenzonitrile)

• Product Name: 3-Fluoro-2-trifluoromethylbenzonitrile
• CAS No: 261951-81-9
• MF: C₈H₃F₄N
• MW: 189.10973572731
• MDL: MFCD01631566
• CID: 852141
• Update Time: 2025-04-19

3-Fluoro-2-trifluoromethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)benzonitrile
• 3-Fluoro-2-trifluoromethylbenzonitrile
• Benzonitrile, 3-fluoro-2-(trifluoromethyl)-
• 2-Cyano-6-fluorobenzotrifluoride
• ZLFIVXFFYDWCNG-UHFFFAOYSA-N
• FCH918150
• PC0390
• Fluoro-2-trifluoromethyl-benzonitrile
• SBB090888
• 3-Fluoro-2-trifluoromethyl-benzonitrile
• 3-Fluoro-2-trifluoromethyl benzonitril

• MDL： MFCD01631566
• Inchi： 1S/C8H3F4N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
• InChI Key： ZLFIVXFFYDWCNG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C#N)F)(F)F

Computed Properties

• Exact Mass: 189.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 209.7±35.0 ºC (760 Torr),
• Flash Point: 105.4±17.3 ºC,
• Solubility: Almost insoluble (0.079 g/l) (25 º C),
• PSA: 23.79000
• LogP: 2.71618

3-Fluoro-2-trifluoromethylbenzonitrile Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：UN3439
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes